3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-[(2-chlorophenyl)methyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H11Cl2NOS/c17-12-7-3-1-5-10(12)9-19-16(20)15-14(18)11-6-2-4-8-13(11)21-15/h1-8H,9H2,(H,19,20)
• InChI Key: LEWNFIDFDRKNBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C2=C(C3=CC=CC=C3S2)Cl)Cl
• Molecular Formula: C16H11Cl2NOS
• Molecular Weight: 336.2 g/mol

Description

3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide, also known as BTCP, is a chemical compound that belongs to the class of benzothiophene derivatives. It has been extensively studied for its potential in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways. In cancer cells, 3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide has been shown to inhibit the Wnt/β-catenin signaling pathway, which is involved in cell proliferation and survival. It has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer development. In neurological research, 3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis, which is the formation of new blood vessels that is necessary for tumor growth. In inflammation, it has been shown to reduce the production of pro-inflammatory cytokines and chemokines, and to reduce the infiltration of immune cells into inflamed tissues. In neurological research, it has been shown to protect neurons from oxidative stress and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide in lab experiments is its broad range of potential applications. It has been shown to have potential in the treatment of cancer, inflammation, and neurological disorders, making it a versatile compound for research. Another advantage is its relatively low toxicity, which allows for higher concentrations to be used in experiments. However, one limitation is its poor solubility in water, which can make it difficult to administer in vivo. Another limitation is its limited availability, which can make it expensive to obtain for research purposes.

Future Directions

There are several potential future directions for research on 3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide. One direction is to further investigate its potential in the treatment of cancer. It has shown promising results in inhibiting the growth of various cancer cell lines, and further studies could lead to the development of new cancer treatments. Another direction is to investigate its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has shown neuroprotective effects in animal models, and further studies could lead to the development of new treatments for these diseases. Additionally, further studies could investigate the mechanism of action of 3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide, which is not fully understood, and could lead to the development of new drugs based on its structure and activity.

Synthesis Methods

The synthesis of 3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide involves the reaction of 2-chlorobenzyl chloride with 3-chlorobenzo[b]thiophene-2-carboxylic acid in the presence of a base such as potassium carbonate. The resulting product is then treated with ammonia to obtain the final product, 3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide has been extensively studied for its potential in the treatment of cancer, inflammation, and neurological disorders. In cancer research, 3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Inflammation is a key factor in the development of many diseases, and 3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide has been shown to have anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, and to reduce the infiltration of immune cells into inflamed tissues. In neurological research, 3-chloro-N-(2-chlorobenzyl)-1-benzothiophene-2-carboxamide has been shown to have neuroprotective effects. It has been shown to protect neurons from oxidative stress and to improve cognitive function in animal models of Alzheimer's disease.